N-(6-oxo-2-(1H-pyrazol-1-yl)-1,6-dihydropyrimidin-5-yl)-4-phenoxybenzamide

• Molecular Formula: C20H15N5O3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-(6-oxo-2-pyrazol-1-yl-1H-pyrimidin-5-yl)-4-phenoxybenzamide
• InChI: InChI=1S/C20H15N5O3/c26-18(14-7-9-16(10-8-14)28-15-5-2-1-3-6-15)23-17-13-21-20(24-19(17)27)25-12-4-11-22-25/h1-13H,(H,23,26)(H,21,24,27)
• InChI Key: OLIXQBZETBVSEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=CN=C(NC3=O)N4C=CC=N4

Description

N-(6-oxo-2-(1H-pyrazol-1-yl)-1,6-dihydropyrimidin-5-yl)-4-phenoxybenzamide is a useful research compound. Its molecular formula is C20H15N5O3 and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Biological Activity

N-(6-oxo-2-(1H-pyrazol-1-yl)-1,6-dihydropyrimidin-5-yl)-4-phenoxybenzamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, highlighting its mechanisms, therapeutic applications, and relevant case studies.

Molecular Structure

The compound's molecular structure can be summarized as follows:

Property	Value
Molecular Formula	C14H12N6O
Molecular Weight	284.29 g/mol
IUPAC Name	This compound
CAS Number	1343458-61-6

Structural Representation

The structural formula includes a dihydropyrimidine core substituted with a pyrazole moiety and a phenoxybenzamide group, which is crucial for its biological activity.

The biological activity of this compound primarily involves its interaction with various biological targets:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes that are critical in cancer pathways, potentially leading to reduced tumor growth.
• Receptor Modulation : It interacts with certain receptors involved in inflammatory responses, suggesting anti-inflammatory properties.

Therapeutic Applications

Research indicates that this compound may have applications in various therapeutic areas:

• Anticancer Agents : Due to its ability to inhibit tumor growth, it is being investigated as a potential anticancer agent.
• Anti-inflammatory Drugs : Its modulation of inflammatory pathways positions it as a candidate for treating inflammatory diseases.

In Vitro Studies

Several studies have evaluated the compound's efficacy in vitro:

• Study on Cancer Cell Lines : A recent study demonstrated that this compound significantly reduced the viability of various cancer cell lines (e.g., MCF7 breast cancer cells) by inducing apoptosis through caspase activation .
• Anti-inflammatory Activity : Another investigation showed that the compound inhibited the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages, suggesting its potential use in treating conditions like rheumatoid arthritis .

In Vivo Studies

In vivo studies have also provided insights into the compound's biological effects:

• Animal Models for Cancer : In mouse models, administration of the compound resulted in a notable decrease in tumor size and weight compared to control groups, indicating its potential as an effective anticancer treatment .
• Inflammation Models : In models of induced inflammation, treatment with the compound led to reduced swelling and pain responses, supporting its role as an anti-inflammatory agent .